Cas no 1087639-32-4 (4-methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide)

• Product Name: 4-methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide
• CAS No: 1087639-32-4
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 5321509
• Update Time: 2025-07-18

4-methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-isobutyl-4-methoxy-1-naphthalenesulfonamide
• 1-Naphthalenesulfonamide, 4-methoxy-N-(2-methylpropyl)-
• 4-methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide

• Inchi： 1S/C15H19NO3S/c1-11(2)10-16-20(17,18)15-9-8-14(19-3)12-6-4-5-7-13(12)15/h4-9,11,16H,10H2,1-3H3
• InChI Key： IVWXRFQFSFORQQ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C)C)(=O)=O)=C2C(C=CC=C2)=C(OC)C=C1

Additional information on 4-methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide

Professional Introduction to 4-Methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide (CAS No. 1087639-32-4)

4-Methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1087639-32-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial settings. The molecular structure of this compound, featuring a naphthalene core substituted with a methoxy group and a sulfonamide moiety, contributes to its unique chemical properties and potential applications in medicinal chemistry.

The naphthalene backbone is a well-known scaffold in drug discovery due to its ability to interact with biological targets in diverse ways. The presence of the methoxy group at the 4-position enhances the lipophilicity of the molecule, which is often a critical factor in determining its bioavailability and pharmacokinetic behavior. Additionally, the sulfonamide functional group at the N-position introduces polar characteristics, which can improve solubility and binding affinity to biological receptors.

In recent years, there has been growing interest in sulfonamide derivatives as pharmacological agents. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific configuration of 4-Methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide makes it an intriguing candidate for further investigation into its pharmacological effects.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can predict how this molecule might interact with target proteins. These predictions have already begun to reveal potential binding sites on enzymes and receptors that could be exploited for therapeutic purposes.

The synthesis of 4-Methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize these processes, resulting in more efficient production methods. These advancements are crucial for scaling up production for both research and potential commercial applications.

Recent studies have begun to explore the pharmacological profile of this compound. Initial in vitro assays have demonstrated interesting interactions with certain enzymes and receptors, suggesting possible therapeutic benefits. For instance, preliminary data indicates that it may exhibit inhibitory effects on specific kinases involved in cancer progression. While these findings are promising, further research is needed to confirm these effects in vivo and to assess potential side effects.

The role of computational modeling in understanding the behavior of 4-Methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide cannot be overstated. By integrating experimental data with computational predictions, researchers can gain deeper insights into how this molecule functions at the molecular level. This approach has already led to the identification of key structural features that contribute to its bioactivity, guiding future modifications aimed at enhancing its therapeutic potential.

As the field of medicinal chemistry continues to evolve, compounds like 4-Methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide will play an increasingly important role in drug discovery efforts. The combination of traditional synthetic techniques with cutting-edge computational methods provides a powerful platform for developing new treatments for various diseases. This compound represents just one example of how innovative approaches can lead to breakthroughs in pharmaceutical research.

The future prospects for 4-Methoxy-N-(2-methylpropyl)naphthalene-1-sulfonamide are bright, with ongoing studies aimed at elucidating its mechanism of action and exploring new applications. Collaborative efforts between academic researchers and industry scientists will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide. As our understanding of this compound grows, so too will its potential as a cornerstone in next-generation drug development.